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Compound of Interest

Compound Name: Pipes sodium

CAS No.: 10010-67-0

Cat. No.: B157575

Get Quote

PIPES Buffer Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the effects of temperature on PIPES (piperazine-

N,N′-bis(2-ethanesulfonic acid)) buffer pH and stability. Accurate pH control is critical for

experimental reproducibility, and this guide offers troubleshooting advice, frequently asked

questions, detailed protocols, and key data to ensure the integrity of your results.

Frequently Asked Questions (FAQs)
Q1: I prepared my PIPES buffer to pH 7.0 at room temperature, but the pH is lower when I use

it at 37°C. Why did the pH change?

A1: The pH of PIPES buffer is temperature-dependent.[1] The pKa of PIPES, a measure of its

buffering capacity, decreases as the temperature increases. This shift in pKa causes a

corresponding drop in the pH of the solution.[1] For optimal accuracy and reproducibility, it is

crucial to adjust the pH of your buffer at the specific temperature at which you will be

performing your experiment.[1][2]
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Q2: How significant is the effect of temperature on the pKa of PIPES buffer?

A2: The temperature coefficient (d(pKa)/dT) for PIPES buffer is approximately -0.0085/°C.[1][2]

[3] This means that for every one-degree Celsius increase in temperature, the pKa of PIPES

will decrease by about 0.0085 units.[1][3]

Q3: Can I use a PIPES buffer that was prepared and stored at 4°C for an experiment at room

temperature?

A3: It is not recommended to use a PIPES buffer calibrated at 4°C for a room temperature

experiment without re-adjusting the pH.[1] Due to the temperature dependence of the buffer's

pKa, the pH at room temperature will be different from its pH at 4°C.[1] For accurate results,

always allow the buffer to equilibrate to the desired experimental temperature and then adjust

the pH accordingly.[1]

Q4: Can I autoclave PIPES buffer to sterilize it?

A4: It is not recommended to autoclave PIPES buffer. The high temperatures and pressure

during autoclaving can cause the buffer to decompose, which will reduce its buffering capacity.

[2][4] A recommended alternative for sterilization is to filter the buffer solution through a 0.22

µm filter.[2][4]

Q5: How should I store my PIPES buffer solution for optimal stability?

A5: For short-term storage, PIPES buffer solutions are stable for several weeks when

refrigerated at 4°C.[4] For longer-term storage, it is recommended to store the solution at 4°C

in a tightly sealed, dark container to prevent microbial growth and degradation from light.[2][4]

[5] While PIPES is relatively insensitive to light, prolonged exposure to strong light may

accelerate its oxidation.[6] Avoid repeated freeze-thaw cycles, as this can adversely affect

some buffer formulations.[5] PIPES powder is stable at room temperature when stored in a dry,

dark, and well-sealed container.[7][8]

Q6: I noticed a precipitate in my PIPES buffer after storing it at a low temperature. What could

be the cause?

A6: PIPES free acid has low solubility in water.[1][2] If the concentration of your buffer is too

high for the storage temperature, it may precipitate out of solution.[1][2] To resolve this, ensure
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you are preparing the buffer at a concentration that remains soluble at your intended storage

and experimental temperatures. If you observe a precipitate, you may need to gently warm the

solution while stirring to redissolve the buffer before use, and then re-adjust the pH at the

experimental temperature.

Troubleshooting Guide
Issue Possible Cause(s) Recommended Solution(s)

Inconsistent experimental

results using the same buffer

preparation.

Fluctuations in experimental

temperature are causing shifts

in the buffer's pH.[1]

Ensure all experiments are

performed at a constant,

controlled temperature.

Calibrate your pH meter and

adjust the buffer pH at the

specific temperature of your

experiment.[1]

PIPES powder will not

dissolve.

PIPES free acid has poor

solubility in water at acidic or

neutral pH.[2]

While stirring, slowly add a

strong base, such as sodium

hydroxide (NaOH) or

potassium hydroxide (KOH),

dropwise. The PIPES powder

will dissolve as the pH of the

solution increases.[2]

Precipitate forms in the buffer

upon storage.

The buffer concentration may

be too high for the storage

temperature, leading to

precipitation.[2]

Prepare PIPES buffer at a

concentration that remains

soluble at your storage and

experimental temperatures. If

possible, store the buffer at

room temperature or 4°C.[2]

The buffer solution turns

yellow.

If the solution contains sucrose

and has been previously

acidified, the addition of a

strong base can cause the

decomposition of

monosaccharides into yellow-

colored compounds.

Discard the solution and

prepare a fresh batch. Avoid

acidifying PIPES buffer

solutions that contain sucrose.
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Quantitative Data: Effect of Temperature on PIPES
Buffer pKa
The pKa of PIPES buffer is sensitive to changes in temperature. This table summarizes the

pKa of PIPES at various temperatures to facilitate accurate buffer preparation for experiments

conducted at temperatures other than 25°C.

Temperature (°C) pKa
Effective pH Buffering
Range (pKa ± 1)

4 6.94 5.94 - 7.94

20 6.80[1][3] 5.80 - 7.80

25 6.76[1][3] 6.1 - 7.5[3]

37 6.66[1][3] 5.66 - 7.66

Experimental Protocol
Protocol: Preparation of Temperature-Adjusted 0.5 M PIPES Buffer (pH 7.0 at 37°C)

This protocol provides a detailed method for preparing a PIPES buffer solution with an accurate

pH at a specific experimental temperature.

Materials:

PIPES (piperazine-N,N′-bis(2-ethanesulfonic acid)) powder

High-purity deionized water

10 N Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution

Calibrated pH meter with a temperature probe

Stir plate and stir bar

Beakers and graduated cylinders
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Water bath or incubator set to the desired experimental temperature (e.g., 37°C)

Procedure:

Initial Dissolution:

To a beaker, add approximately 800 mL of deionized water.

Place the beaker on a stir plate and add a stir bar.

Slowly add the required amount of PIPES powder to prepare a 0.5 M solution (151.2 g/L).

The free acid form of PIPES has low solubility and will not fully dissolve at this stage.[1]

Initial pH Adjustment:

While stirring, slowly add 10 N NaOH or KOH dropwise to the suspension. The PIPES

powder will begin to dissolve as the pH increases.[1] Continue adding the base until all the

powder has dissolved.

Temperature Equilibration:

Place the beaker containing the buffer solution in a water bath or incubator set to your

desired experimental temperature (e.g., 37°C).

Allow the solution to equilibrate to the target temperature for at least 30 minutes. Ensure

the temperature probe of the pH meter is also placed in the solution to monitor the

temperature.

Final pH Adjustment at Experimental Temperature:

Once the buffer has reached the target temperature, immerse the calibrated pH electrode

into the solution.

Carefully add 10 N NaOH or KOH dropwise until the pH meter reads exactly 7.0.

Final Volume Adjustment:

Transfer the pH-adjusted buffer solution to a 1 L graduated cylinder.
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Add deionized water to bring the final volume to 1 L.

Mix the solution thoroughly.

Storage:

Store the buffer in a sterile, sealed container at 4°C. For long-term storage, sterile filter the

solution using a 0.22 µm filter.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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